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Compound of Interest

Compound Name: Arv-771

Cat. No.: B15604412

Essential Safety and Handling Guide for Arv-771

Disclaimer: This document provides essential safety and logistical information for the handling
of Arv-771 in a laboratory setting, based on general best practices for potent research
compounds. Researchers must always consult the official Safety Data Sheet (SDS) provided
by the manufacturer and adhere to all specific hazardous waste management protocols
established by their institution's Environmental Health and Safety (EHS) department.

Arv-771 is a potent Proteolysis-Targeting Chimera (PROTAC) that induces the degradation of
bromodomain and extra-terminal domain (BET) proteins.[1][2] As with any potent, biologically
active compound, strict adherence to safety protocols is mandatory to protect researchers and
the environment. This material should be considered hazardous until further information
becomes available.[3]

Personal Protective Equipment (PPE)

Due to the potent nature of Arv-771 and the potential for harm if swallowed, inhaled, or in
contact with skin, a comprehensive PPE strategy is required.[3][4] The following table outlines
the minimum recommended PPE for handling Arv-771. For handling highly potent compounds,
specialized gear such as "bunny suit" coveralls may be recommended by your institution.[5][6]
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PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-
shields or a face shield.[4][6]

Protects eyes from splashes or

aerosols of the compound.

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile).[4]

Prevents skin contact and
absorption. Double-gloving is

recommended.

Body Protection

Impervious clothing, such as a

dedicated lab coat.[4] Consider
disposable gowns or coveralls

(e.g., Tyvek®) for added

protection.[5]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

A suitable respirator (e.g., N95
or higher) should be used
when handling the powder
form or if aerosols may be
generated.[4][6]

Prevents inhalation of the
compound, a primary route of

exposure.[7]

Foot Protection

Closed-toe shoes and

disposable shoe covers.[6]

Protects against spills and
prevents tracking of

contaminants outside the lab.

Operational and Handling Procedures

Proper laboratory procedure is critical to ensure safety and prevent contamination. All handling
of solid Arv-771 should be conducted within a certified chemical fume hood or other ventilated
enclosure to minimize inhalation risk.[4]

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Gather all necessary equipment, including vials, solvents, pipettes, and
waste containers.

e Donning PPE: Put on all required PPE as outlined in the table above before entering the
designated handling area.
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Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated
spatula and weighing paper. Avoid generating dust.

Dissolving: Arv-771 is supplied as a crystalline solid and is soluble in organic solvents such
as DMSO, ethanol, and DMF.[3] When creating a stock solution, add the solvent slowly to
the solid to prevent splashing. Purge the solvent of choice with an inert gas before preparing
the stock solution.[3]

Handling Solutions: When working with solutions of Arv-771, use appropriate precision tools
(e.g., calibrated micropipettes) to minimize the risk of spills and ensure accurate
measurements.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water, even after removing gloves.[3][4] Do not eat, drink, or
smoke in the laboratory area.[4]

Spill Management: In the event of a spill, evacuate the immediate area and ensure adequate
ventilation.[4] Wearing full PPE, manage the spill as follows:

 Liquid Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite).[4]

e Solid Spills: Carefully sweep or vacuum the material, avoiding dust generation.[4] Place the
collected material and any contaminated absorbents into a sealed, labeled hazardous waste
container.

Disposal Plan
All Arv-771 waste, including empty containers, contaminated PPE, and experimental materials,
must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

o Waste Segregation: Collect all Arv-771 waste in designated, clearly labeled, and sealed
hazardous waste containers.[8] Do not mix with other waste streams unless permitted by
your institution's EHS guidelines.
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o Container Management: Use sturdy, leak-proof containers that are chemically compatible
with the waste.[8] Whenever possible, use the original container for solid waste.

e Aqueous Waste: Do not dispose of any Arv-771 waste, including dilute aqueous solutions,
down the drain.[4][8]

» Final Disposal: Dispose of the hazardous waste through your institution's approved waste
disposal program, in accordance with all local, state, and federal regulations.[4][8]

Quantitative Data Summary

The following table summarizes key quantitative information for Arv-771.

Property Value Source
Molecular Weight 986.6 g/mol [3]
Supplied Form Crystalline solid [3]
Storage Temperature -20°C [1][3]
Stability > 4 years (at -20°C) [3]
Solubility (DMSO) ~15 mg/mL; ~100 mM [11[3]
Solubility (DMF) ~20 mg/mL [3]
Solubility (Ethanol) ~10 mg/mL [3]

Mechanism of Action and Experimental Workflow

Arv-771 is a PROTAC designed to recruit BET proteins (BRD2, BRD3, and BRD4) to the Von
Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] This induced proximity leads to the ubiquitination of
the BET proteins, marking them for degradation by the proteasome. The degradation of these
key epigenetic readers disrupts downstream signaling pathways, such as those involving c-
MYC and the Androgen Receptor (AR), leading to apoptosis in cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ARV 771 | Active Degraders | Tocris Bioscience [tocris.com]
e 2. caymanchem.com [caymanchem.com]

¢ 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. benchchem.com [benchchem.com]

e 5. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent
Pharmaceutical Ingredients [dupont.co.uk]

e 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
e 7. gerpac.eu [gerpac.eu]
e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Arv-771].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604412#personal-protective-equipment-for-
handling-arv-771]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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